Ethyl 5-bromo-1-isopropyl-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-bromo-1-propan-2-ylpyrazole-4-carboxylate
• InChI: InChI=1S/C9H13BrN2O2/c1-4-14-9(13)7-5-11-12(6(2)3)8(7)10/h5-6H,4H2,1-3H3
• InChI Key: XBFFWXCMGUSKSU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(N=C1)C(C)C)Br
• Molecular Formula: C9H13BrN2O2
• Molecular Weight: 261.12 g/mol
• CAS No.: 1374257-90-5

Description

Ethyl 5-bromo-1-isopropyl-1H-pyrazole-4-carboxylate is a useful research compound. Its molecular formula is C9H13BrN2O2 and its molecular weight is 261.12 g/mol. The purity is usually 95%.
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Mechanism of Action

Target of Action

Pyrazole derivatives, which this compound is a part of, have been known to exhibit a broad range of biological activities . They have been used in the synthesis of various pharmaceutical and biologically active compounds, including inhibitors .

Mode of Action

It’s worth noting that the pyrazole moiety is a core element in many compounds with diverse biological activities . The compound likely interacts with its targets, leading to changes at the molecular level that result in its biological effects.

Biochemical Pathways

Given the broad range of activities exhibited by pyrazole derivatives, it can be inferred that multiple pathways could potentially be affected .

Result of Action

Based on the known activities of pyrazole derivatives, it can be inferred that the compound may have a range of potential effects at the molecular and cellular levels .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, storage temperature can affect the stability of certain compounds . .